![molecular formula C25H20N2O7S B2866526 N-(3-acetyl-2-methylbenzofuran-5-yl)-4-nitro-N-tosylbenzamide CAS No. 397281-26-4](/img/structure/B2866526.png)
N-(3-acetyl-2-methylbenzofuran-5-yl)-4-nitro-N-tosylbenzamide
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Description
N-(3-acetyl-2-methylbenzofuran-5-yl)-4-nitro-N-tosylbenzamide is a useful research compound. Its molecular formula is C25H20N2O7S and its molecular weight is 492.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Crystal Engineering and Drug Design
Research into co-crystals and co-crystal hydrates of pharmaceutical compounds, including studies on nitrofurantoin, highlights the importance of structural studies in enhancing drug properties such as photostability and solubility. This knowledge can be applied to the design of better drug formulations and new materials with improved physicochemical properties (Venu R. Vangala, P. Chow, & R. Tan, 2012).
Biological Activity and Potential Applications
The bioactivation of compounds leading to DNA-DNA interstrand crosslinking species illustrates the compound's role in developing selective cytotoxic agents for cancer therapy. The active form of CB 1954, through bioreduction by enzymes like DT diaphorase, suggests a pathway for creating highly selective anticancer drugs (R. Knox, F. Friedlos, T. Marchbank, & J. Roberts, 1991).
Environmental and Agricultural Applications
Studies on the development of potential herbicides, such as the discovery of 3-(methoxycarbonylmethylene) isobenzofuran-1-imines, show the compound's relevance in creating synthetic herbicides with significant phytotoxic effects on plant shoot and root systems. This line of research opens up possibilities for the synthesis of environmentally friendly and efficient agricultural chemicals (F. Araniti, R. Mancuso, I. Ziccarelli, F. Sunseri, M. Abenavoli, & B. Gabriele, 2014).
Properties
IUPAC Name |
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(4-methylphenyl)sulfonyl-4-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20N2O7S/c1-15-4-11-21(12-5-15)35(32,33)26(25(29)18-6-8-19(9-7-18)27(30)31)20-10-13-23-22(14-20)24(16(2)28)17(3)34-23/h4-14H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEQIQQXMURLFSX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(C2=CC3=C(C=C2)OC(=C3C(=O)C)C)C(=O)C4=CC=C(C=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20N2O7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
492.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.